2-[1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C27H26ClN3O3S/c1-4-18-5-10-21(11-6-18)29-26(32)17-35-27-30-23(16-31(27)22-12-8-20(28)9-13-22)19-7-14-24(33-2)25(15-19)34-3/h5-16H,4,17H2,1-3H3,(H,29,32)
• InChI Key: XYZNVONEUHWMIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC(=CN2C3=CC=C(C=C3)Cl)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H26ClN3O3S
• Molecular Weight: 508.0 g/mol

Description

2-[1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H26ClN3O3S and its molecular weight is 508.03. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

Compounds structurally related to "2-[1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-ethylphenyl)acetamide" have been synthesized and evaluated for their antibacterial potential. For example, derivatives of 1,3,4-oxadiazole and acetamide, featuring chlorophenyl and dimethoxyphenyl groups, were designed and assessed for their antibacterial efficacy against gram-negative and gram-positive bacteria, demonstrating promising inhibitory effects on certain bacterial strains (Nafeesa et al., 2017).

Antimicrobial and Antioxidant Activities

Research on 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives has shown significant antimicrobial and antioxidant activities. These compounds, which include structural motifs like sulfanyl acetamide, were synthesized and characterized, exhibiting good antibacterial activity against Staphylococcus aureus and potent antioxidant activity in vitro (Karanth et al., 2019).

Anticonvulsant Activity

Derivatives of imidazolyl-acetamide have been explored for their potential anticonvulsant activity. Studies have identified compounds within this chemical class that demonstrate efficacy against seizures induced by maximal electroshock, highlighting the therapeutic potential of such derivatives in neurological research (Aktürk et al., 2002).

Enzyme Inhibition

Further research into related compounds has explored their potential as enzyme inhibitors. For instance, studies on derivatives of 1,3,4-oxadiazole have revealed their ability to inhibit enzymes like acetylcholinesterase and butyrylcholinesterase, indicating potential applications in the treatment of diseases like Alzheimer's (Rehman et al., 2013).